Cas no 889459-00-1 (4-O-Benzyl 3-O-tert-butyl (4S)-2,2-dioxooxathiazolidine-3,4-dicarboxylate)

• Product Name: 4-O-Benzyl 3-O-tert-butyl (4S)-2,2-dioxooxathiazolidine-3,4-dicarboxylate
• CAS No: 889459-00-1
• MF: C₁₅H₁₉NO₇S
• MW: 357.378863573074
• CID: 4718632
• Update Time: 2023-08-16

4-O-Benzyl 3-O-tert-butyl (4S)-2,2-dioxooxathiazolidine-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• VUNBZHYPHYZUEV-LBPRGKRZSA-N
• FCH3603561
• OR400341
• 1,2,3-Oxathiazolidine-3,4-dicarboxylic acid, 3-(1,1-dimethylethyl) 4-(phenylmethyl) ester, 2,2-dioxi
• (S)-2,2-dioxo-2lambda6-[1,2,3]oxathiazolidine-3,4-dicarboxylic acid 4-benzyl ester 3-tert-butyl ester
• 4-O-Benzyl 3-O-tert-butyl (4S)-2,2-dioxooxathiazolidine-3,4-dicarboxylate

• Inchi： 1S/C15H19NO7S/c1-15(2,3)23-14(18)16-12(10-22-24(16,19)20)13(17)21-9-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3/t12-/m0/s1
• InChI Key： VUNBZHYPHYZUEV-LBPRGKRZSA-N
• SMILES： S1(N(C(=O)OC(C)(C)C)[C@H](C(=O)OCC2C=CC=CC=2)CO1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 570
• Topological Polar Surface Area: 108